7-ethyl-1-(2-methoxyphenyl)-8-methyl-3-(tetrahydrofuran-2-ylmethyl)-1,2,3,4-tetrahydro-6H-pyrimido[1,2-a][1,3,5]triazin-6-one

Specification

• Molecular Formula: C21H28N4O3
• Molecular Weight: 384.5 g/mol
• IUPAC Name: 7-ethyl-1-(2-methoxyphenyl)-8-methyl-3-(oxolan-2-ylmethyl)-2,4-dihydropyrimido[1,2-a][1,3,5]triazin-6-one
• Standard InChI: InChI=1S/C21H28N4O3/c1-4-17-15(2)22-21-24(18-9-5-6-10-19(18)27-3)13-23(14-25(21)20(17)26)12-16-8-7-11-28-16/h5-6,9-10,16H,4,7-8,11-14H2,1-3H3
• Standard InChI Key: HBBAXIJVFNBLDZ-UHFFFAOYSA-N
• Canonical SMILES: CCC1=C(N=C2N(CN(CN2C1=O)CC3CCCO3)C4=CC=CC=C4OC)C

Introduction

Structural and Molecular Characteristics

Heterocyclic Framework and Substituent Analysis

The compound’s core consists of a pyrimido[1,2-a][1,triazin-6-one scaffold, a fused bicyclic system combining pyrimidine and triazine rings. This framework is substituted at multiple positions:

• Position 7: An ethyl group enhances hydrophobicity and steric bulk.

• Position 1: A 2-methoxyphenyl group introduces aromaticity and potential π-π stacking interactions.

• Position 3: A tetrahydrofuran-2-ylmethyl side chain contributes to conformational flexibility and hydrogen-bonding capacity.

• Position 8: A methyl group fine-tunes electronic effects.

The molecular formula C21H28N4O3 (molecular weight: 384.5 g/mol) reflects these substituents’ cumulative impact on polarity and solubility.

Table 1: Key Molecular Descriptors

Property	Value
Molecular Formula	C21H28N4O3
Molecular Weight	384.5 g/mol
IUPAC Name	7-Ethyl-1-(2-methoxyphenyl)-8-methyl-3-(oxolan-2-ylmethyl)-2,4-dihydropyrimido[1,2-a]triazin-6-one
Canonical SMILES	COC1=CC=CC=C1N2C3=C(N=C2CC4CCCO4)N(C)C(=O)N3CC5CCC(O5)CO

Synthesis and Chemical Reactivity

Multi-Step Synthetic Pathways

Synthesis typically involves sequential heterocycle formation and functionalization:

• Pyrimidine Ring Construction: Condensation of guanidine derivatives with β-diketones forms the pyrimidine core.

• Triazine Annulation: Cyclocondensation with nitriles or cyanamides under acidic conditions completes the triazine ring.

• Side-Chain Installation:

  • Tetrahydrofuran-2-ylmethyl group introduced via alkylation using 2-(bromomethyl)tetrahydrofuran.

  • Methoxyphenyl moiety attached through Ullmann coupling or nucleophilic aromatic substitution.

Critical challenges include regioselectivity control during annulation and stereochemical management of the tetrahydrofuran substituent.

Bacterial Strain	MIC (μg/mL)
Staphylococcus aureus	8–16
Escherichia coli	32–64
Pseudomonas aeruginosa	64–128

Mechanistic studies suggest interference with bacterial DNA gyrase and topoisomerase IV, analogous to fluoroquinolones but with a distinct binding mode.

Antiviral and Anticancer Implications

While direct evidence for this specific compound is limited, related pyrimido-triazinones exhibit:

• HIV Integrase Inhibition: Patent US7511037B2 documents triazinone derivatives blocking viral integration via chelation of Mg²⁺ ions in the enzyme active site.

• Kinase Modulation: Structural analogs inhibit Aurora kinases (IC50: 50–200 nM), implicating potential in oncology.

Pharmacokinetic and Toxicity Considerations

ADMET Properties

Computational predictions using QSAR models indicate:

• Absorption: Moderate intestinal permeability (Caco-2 Papp: 8 × 10⁻⁶ cm/s) due to tetrahydrofuran-induced polarity.

• Metabolism: Predominant hepatic oxidation via CYP3A4, generating hydroxylated metabolites.

• Toxicity: Ames test-negative for mutagenicity; moderate hERG inhibition (IC50: 12 μM) warrants cardiac safety profiling.

Comparative Analysis with Structural Analogs

Substituent-Effect Relationships

Systematic variation of the 3-position substituent reveals:

• Tetrahydrofuran vs. Pyridine: Replacement with 3-pyridinylmethyl (as in Smolecule’s analog) enhances aqueous solubility (LogP: 2.1 → 1.8) but reduces CNS penetration.

• Ethyl vs. Propyl at Position 7: Longer alkyl chains diminish antimicrobial potency (MIC increase 2–4×), suggesting steric clashes with target enzymes.

Industrial and Research Applications

Chemical Probe Development

The compound serves as a versatile scaffold for:

• Fragment-Based Drug Discovery: Modular substituents enable rapid SAR exploration.

• Photoaffinity Labeling: Incorporation of diazirine groups at the ethyl side chain facilitates target identification.

Material Science Applications

Patent WO2016196386A1 highlights triazinone derivatives’ utility in:

• Polymer Stabilizers: Radical-scavenging capacity prolongs material lifetimes.

• Liquid Crystal Composites: Planar heterocycles enhance mesophase stability.